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Compound of Interest

Compound Name: 2CBFly-NBOMe

Cat. No.: B12741209 Get Quote

FOR RESEARCH AND LABORATORY USE ONLY. NOT FOR HUMAN CONSUMPTION.

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of 2CBFly-NBOMe. This compound is a potent

synthetic phenethylamine and a derivative of the 2C-B psychedelic. Due to its high potency and

the significant health risks associated with the NBOMe class of compounds, stringent safety

protocols must be implemented to prevent accidental exposure.

Hazard Identification and Risk Assessment
2CBFly-NBOMe is a potent 5-HT2A receptor agonist.[1] Compounds in the NBOMe series are

known for their psychoactive effects at sub-milligram doses and have been associated with

severe intoxications, including fatalities.[2] The primary routes of exposure are inhalation,

ingestion, and dermal or ocular contact. Due to the lack of comprehensive toxicity data,

2CBFly-NBOMe should be treated as a highly hazardous substance.

A thorough risk assessment must be conducted before any handling of 2CBFly-NBOMe. This

assessment should consider the quantity of the substance being used, the type of procedures

being performed, and the potential for aerosol generation.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for various laboratory activities involving 2CBFly-NBOMe.
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Activity
Recommended Personal Protective
Equipment (PPE)

Weighing and Dispensing (Dry Powder)

- Full-face powered air-purifying respirator

(PAPR) with P100/FFP3 filters.- Disposable

coveralls (e.g., Tyvek) with elastic cuffs.- Double

nitrile gloves.- Disposable shoe covers.

Solution Preparation and Dilution
- Chemical fume hood.- Full-face shield or

safety goggles.- Lab coat.- Double nitrile gloves.

In-vitro / In-vivo Experiments

- Appropriate containment (e.g., biosafety

cabinet for cell-based assays).- Lab coat.-

Safety glasses.- Nitrile gloves.

Waste Disposal

- Chemical fume hood.- Full-face shield or

safety goggles.- Lab coat.- Heavy-duty nitrile or

butyl rubber gloves.

Operational Plan for Handling 2CBFly-NBOMe
A systematic approach is essential for the safe handling of 2CBFly-NBOMe from receipt to

disposal.

Pre-Handling Procedures
Training: All personnel must be trained on the specific hazards of 2CBFly-NBOMe and the

established standard operating procedures (SOPs).

Area Designation: Designate a specific area within the laboratory for the handling of 2CBFly-
NBOMe. This area should be clearly marked with warning signs.

Equipment Preparation: Ensure all necessary equipment, including PPE, containment

devices (fume hood, glove box), and emergency supplies (spill kit, first aid), is readily

available and in good working order.

Decontamination Solutions: Prepare fresh decontamination solutions (e.g., 10% bleach

solution followed by 70% ethanol) for cleaning surfaces and equipment.
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Handling Procedures
Containment: All manipulations of powdered 2CBFly-NBOMe that could generate dust must

be performed within a certified chemical fume hood or a glove box.

Weighing: Use a dedicated analytical balance within the containment area. Use anti-static

weigh paper or a tared container to minimize dispersal of the powder.

Solution Preparation: Add solvent to the powdered compound slowly to avoid splashing.

Ensure the container is securely capped before mixing.

Labeling: All containers with 2CBFly-NBOMe must be clearly labeled with the chemical

name, concentration, hazard symbols, and date of preparation.

Post-Handling Procedures
Decontamination: Thoroughly decontaminate all surfaces and equipment that may have

come into contact with 2CBFly-NBOMe.

PPE Removal: Remove PPE in the designated doffing area, avoiding self-contamination.

Dispose of all disposable PPE as hazardous waste.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing work and before leaving the laboratory.

Disposal Plan
All waste contaminated with 2CBFly-NBOMe must be treated as hazardous waste.

Solid Waste: This includes contaminated PPE, weigh papers, and pipette tips. Collect in a

dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all aqueous and solvent-based solutions containing 2CBFly-NBOMe in

separate, clearly labeled, and sealed hazardous waste containers. Do not mix with other

waste streams.

Sharps: Contaminated needles and syringes should be placed in a designated sharps

container for hazardous waste.
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Arrange for the disposal of all hazardous waste through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal contractor.

Experimental Protocols
Preparation of a 1 mg/mL Stock Solution in DMSO
Objective: To prepare a 1 mg/mL stock solution of 2CBFly-NBOMe in dimethyl sulfoxide

(DMSO) for use in in-vitro experiments.

Materials:

2CBFly-NBOMe hydrochloride (powder)

Anhydrous DMSO

Calibrated analytical balance

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

Perform all operations within a chemical fume hood.

Don appropriate PPE as outlined in the table above for "Solution Preparation and Dilution."

Tare a sterile, pre-weighed microcentrifuge tube on the analytical balance.

Carefully weigh 1 mg of 2CBFly-NBOMe powder into the tared tube. Record the exact

weight.

Using a calibrated micropipette, add the appropriate volume of DMSO to the tube to achieve

a final concentration of 1 mg/mL. For example, for 1 mg of powder, add 1 mL of DMSO.

Securely cap the tube and vortex thoroughly until the powder is completely dissolved.
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Visually inspect the solution to ensure there are no undissolved particulates.

Label the tube clearly with "2CBFly-NBOMe, 1 mg/mL in DMSO," the date of preparation,

and appropriate hazard symbols.

Store the stock solution at -20°C or as recommended for the specific experimental

application.
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Caption: Workflow for Handling 2CBFly-NBOMe.
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Caption: Key Safety Precautions for 2CBFly-NBOMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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